Cas no 13762-14-6 (cobalt molybdate)

• Product Name: cobalt molybdate
• CAS No: 13762-14-6
• MF: CoMoO₄
• MW: 218.870803833008
• MDL: MFCD00016019
• CID: 87134
• PubChem ID: 61675
• Update Time: 2025-05-19

cobalt molybdate Chemical and Physical Properties

Names and Identifiers

• cobalt molybdate
• cobalt(2+),dioxido(dioxo)molybdenum
• Cobalt(II) molybdate, anhydrous
• Cobalt molybdate(VI)
• Cobalt monomolybdate
• Cobalt(2+) molybdate
• Cobalt(II) molybdate
• Cobaltous molybdate
• CoMoO4,defect rock salt
• Molybdenum cobalt oxide
• Molybdenum cobaltate
• NKh 1
• NKh 1 (metal oxide)
• Copalt molybdenum oxide
• COBALT(II) MOLYBDENUM OXIDE
• COBALT9II)MOLBDENUM(IV)OXIDE
• COBALT(II)MOLYBDENUM(VI)OXIDE
• Molybdic acid cobalt(II) salt
• Cobalt(Ⅱ)Molybdate Anhydrous
• COBALT (II) MOLYBDATE
• COBALT(II) MOLYBDATE, ANHYDROUS: 99.9%
• Molybdic acid (H2MoO4), cobalt(2+) salt (1:1)
• cobalt(2+);dioxido(dioxo)molybdenum
• Cobalt(II) molybdenum(VI) oxide
• 13762-14-6
• Molybdic acid, cobalt(2+) salt (1:1)
• EINECS 237-358-4
• KYYSIVCCYWZZLR-UHFFFAOYSA-N
• HT-400 E 1/8''
• Molybdenum cobaltate (MoCoO4)
• Cobalt molybdenum oxide (CoMoO4)
• Molybdenum cobalt oxide (CoMoO4)
• EC 237-358-4
• Q16677449

• MDL： MFCD00016019
• Inchi： 1S/Co.Mo.4O/q+2;;;;2*-1
• InChI Key： KYYSIVCCYWZZLR-UHFFFAOYSA-N
• SMILES： [Mo](=O)(=O)([O-])[O-].[Co+2]

Computed Properties

• Exact Mass: 220.81800
• Monoisotopic Mass: 220.818266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Green odorless powder
• Density: 4.700
• Melting Point: 1040°C
• PSA: 80.26000
• LogP: -0.47520
• Solubility: Insoluble

cobalt molybdate Security Information

• Signal Word：Warning
• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36/37/39
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Risk Phrases：R20/21/22

Additional information on cobalt molybdate

Cobalt Molybdate (CAS No. 13762-14-6): A Comprehensive Overview in Modern Chemical Research

Cobalt Molybdate, with the chemical formula CoMoO₄, is a coordination compound that has garnered significant attention in the field of catalysis, materials science, and environmental chemistry. The compound is characterized by its unique structural properties and versatile applications, making it a subject of extensive research and development. This article provides an in-depth exploration of Cobalt Molybdate, focusing on its synthesis, properties, and recent advancements in its application across various scientific domains.

The synthesis of Cobalt Molybdate typically involves the reaction of cobalt salts with molybdate sources under controlled conditions. One of the most common methods is the precipitation method, where cobalt nitrate and ammonium molybdate are reacted in an aqueous medium to form a precipitate of Cobalt Molybdate. The reaction can be summarized as follows:

Co(NO₃)₂ + (NH₄)₆Mo₇O₂₄·4H₂O → CoMoO₄ + 6NH₄NO₃ + 2H₂O

This reaction is highly dependent on the pH and temperature of the reaction medium, which must be carefully controlled to ensure high yield and purity. Recent studies have also explored sol-gel methods and hydrothermal synthesis as alternative routes to produce Cobalt Molybdate with enhanced crystallinity and surface area, which are crucial for catalytic applications.

Cobalt Molybdate exhibits a tetragonal crystal structure with a high melting point, making it stable under extreme conditions. Its electronic properties are equally fascinating, as it demonstrates both oxidative and reductive capabilities. These properties make it an excellent candidate for use in heterogeneous catalysis, particularly in the conversion of greenhouse gases into useful chemicals.

In the realm of catalysis, Cobalt Molybdate has been extensively studied for its ability to facilitate the water-gas shift reaction (WGSR), a critical process in hydrogen production. The WGSR involves the conversion of carbon dioxide and water into carbon monoxide and hydrogen gas:

CO₂ + H₂O → CO + H₂O

Recent research has shown that supported Cobalt Molybdate catalysts, particularly those on alumina or titania substrates, exhibit high activity and selectivity for this reaction. The synergistic effect between cobalt and molybdenum species enhances the catalyst's performance by providing multiple active sites for adsorption and reaction.

Beyond catalysis, Cobalt Molybdate has found applications in environmental remediation. Its ability to adsorb heavy metals from wastewater makes it an effective material for water purification systems. Studies have demonstrated that Cobalt Molybdate nanoparticles can efficiently remove pollutants such as lead, cadmium, and mercury from aqueous solutions due to their high surface area and porous structure.

The photocatalytic properties of Cobalt Molybdate have also been explored in recent years. When combined with semiconductors like titanium dioxide (TiO₂), it forms composite materials that exhibit enhanced photocatalytic activity under visible light irradiation. These composites are promising for applications in self-cleaning surfaces, disinfection systems, and solar fuel production.

The field of energy storage has not been left out either. Research has shown that Cobalt Molybdate can be used as an electrode material in lithium-ion batteries due to its high electrical conductivity and stability. Its layered structure allows for efficient lithium ion intercalation and deintercalation, making it a potential candidate for improving battery performance.

In conclusion, Cobalt Molybdate (CAS No. 13762-14-6) is a multifaceted compound with a wide range of applications in modern chemical research. Its unique structural and electronic properties make it an invaluable material in catalysis, environmental chemistry, photocatalysis, and energy storage. As research continues to uncover new applications and improve synthesis methods, the importance of Cobalt Molybdate is set to grow even further.